Cas no 1594518-54-3 (1-chloro-4-({1-(iodomethyl)cyclopentyloxy}methyl)benzene)

• Product Name: 1-chloro-4-({1-(iodomethyl)cyclopentyloxy}methyl)benzene
• CAS No: 1594518-54-3
• MF: C₁₃H₁₆ClIO
• MW: 350.623015403748
• CID: 5750307
• PubChem ID: 114774470
• Update Time: 2025-06-08

1-chloro-4-({1-(iodomethyl)cyclopentyloxy}methyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-({[1-(iodomethyl)cyclopentyl]oxy}methyl)benzene
• EN300-1135052
• 1594518-54-3
• 1-chloro-4-({1-(iodomethyl)cyclopentyloxy}methyl)benzene

• Inchi： 1S/C13H16ClIO/c14-12-5-3-11(4-6-12)9-16-13(10-15)7-1-2-8-13/h3-6H,1-2,7-10H2
• InChI Key： CRXQAVJZPRQCIZ-UHFFFAOYSA-N
• SMILES： ICC1(CCCC1)OCC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 349.99344g/mol
• Monoisotopic Mass: 349.99344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-chloro-4-({1-(iodomethyl)cyclopentyloxy}methyl)benzene

Professional Introduction to Compound with CAS No. 1594518-54-3 and Product Name: 1-chloro-4-({1-(iodomethyl)cyclopentyloxy}methyl)benzene

The compound with the CAS number 1594518-54-3 and the product name 1-chloro-4-({1-(iodomethyl)cyclopentyloxy}methyl)benzene represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. The molecular architecture of this compound includes a chloro-substituted benzene ring connected to a cyclopentyl moiety via an iodomethyl group, which introduces a versatile handle for further chemical modifications.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds due to their diverse biological activities. The presence of both chloro and iodomethyl substituents in 1-chloro-4-({1-(iodomethyl)cyclopentyloxy}methyl)benzene makes it an attractive scaffold for medicinal chemists. The chlorine atom can participate in nucleophilic substitution reactions, while the iodomethyl group serves as a reactive site for cross-coupling reactions, such as Suzuki-Miyaura couplings. These reactions are pivotal in constructing complex molecular structures, which are often essential for achieving high binding affinity and selectivity in drug candidates.

One of the most compelling aspects of this compound is its potential role in the development of targeted therapies. The cyclopentyl group, a common motif in biologically active molecules, is known to enhance solubility and metabolic stability. Additionally, the benzene ring with chloro and methoxy substituents can be further functionalized to produce derivatives with enhanced pharmacological properties. Current research indicates that compounds with similar structural motifs have shown promise in treating various diseases, including cancer and inflammatory disorders.

Recent studies have highlighted the importance of 1-chloro-4-({1-(iodomethyl)cyclopentyloxy}methyl)benzene in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By leveraging the reactivity of the iodomethyl group, researchers can introduce specific functional groups that modulate kinase activity. This approach has led to the discovery of several lead compounds that are currently undergoing preclinical evaluation.

The versatility of this compound also extends to its use in material science applications. For instance, its ability to undergo cross-coupling reactions makes it suitable for constructing organic electronic materials. These materials are used in devices such as organic light-emitting diodes (OLEDs) and solar cells. The incorporation of 1-chloro-4-({1-(iodomethyl)cyclopentyloxy}methyl)benzene into these materials can enhance their performance by improving charge transport properties.

In conclusion, 1-chloro-4-({1-(iodomethyl)cyclopentyloxy}methyl)benzene represents a promising candidate for further exploration in both pharmaceutical and material science domains. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and researchers alike. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a critical role in shaping the future of drug discovery and advanced materials.